N-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-difluorobenzamide

• IUPAC Name: N-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4-difluorobenzamide
• InChI: InChI=1S/C18H12ClF2N3O3S/c19-11-2-1-3-12(7-11)24-17(13-8-28(26,27)9-16(13)23-24)22-18(25)10-4-5-14(20)15(21)6-10/h1-7H,8-9H2,(H,22,25)
• InChI Key: JKXNRUXWLDQALO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1(=O)=O)C3=CC(=CC=C3)Cl)NC(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C18H12ClF2N3O3S
• Molecular Weight: 423.8 g/mol

Description

N-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C18H12ClF2N3O3S and its molecular weight is 423.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Compounds: A study by Abdulla et al. (2013) explored the synthesis of substituted pyrazole derivatives from N1-[4-(cinnamoyl) phenyl]-5-chloro-2-methoxybenzamides, showcasing the methodology for creating complex molecules with potential pharmacological activities (Abdulla et al., 2013).
• Characterization of Aromatic Polyimides: Butt et al. (2005) synthesized and characterized novel aromatic polyimides, demonstrating the importance of molecular structure determination in developing materials with desired physical properties (Butt et al., 2005).

Biological Activities and Applications

• Anti-HIV Activity: Khalid et al. (2015) reported the anti-HIV-1 activity of pyrazolobenzothiazine-based hydrazones, indicating the potential therapeutic applications of such compounds (Khalid et al., 2015).
• Antitumor Evaluation: Al-Suwaidan et al. (2015) conducted antitumor evaluations and molecular docking studies on analogues involving the chlorophenyl and trifluoromethyl groups, highlighting the approach to discovering new cancer treatments (Al-Suwaidan et al., 2015).

Molecular Docking and Design

• Molecular Docking Studies: Studies involving molecular docking, such as that by Shanmugapriya et al. (2022), provide insights into how certain compounds can interact with biological targets, aiding in the design of molecules with specific biological activities (Shanmugapriya et al., 2022).